Cas no 33213-02-4 ( )

• Product name: &nbsp
• CAS No: 33213-02-4
• MF: C₁₃H₁₇NO
• MW: 203.28018
• CID: 917723
• PubChem ID: 302316

  Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethyl-7-bicyclo[4.2.0]octa-1,3,5-trienyl)propanamide
• N-(3,5-Dimethylbicyclo[4.2.0]octa-1,3,5-trien-7-yl)propanamide
• NSC 186228
• NSC-186228
• NSC186228
• N-(3,5-dimethyl-7-bicyclo[4.2.0]octa-1(6),2,4-trienyl)propanamide
• 33213-02-4
• N-(3,5-Dimethylbicyclo(4.2.0)octa-1,3,5-trien-7-yl)propanamide
•  

• Inchi： InChI=1S/C13H17NO/c1-4-12(15)14-11-7-10-6-8(2)5-9(3)13(10)11/h5-6,11H,4,7H2,1-3H3,(H,14,15)
• InChI Key： GWPVQPDUWYOJHX-UHFFFAOYSA-N
• SMILES： CCC(=O)NC1CC2=CC(=CC(=C12)C)C

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1